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Compound of Interest

Compound Name: Vat Yellow 4

Cat. No.: B1669115

1. Introduction

C.l1. Vat Yellow 4, also known as Indanthren Golden Yellow GK, is an anthraquinone-based vat
dye recognized for its application on cellulosic fibers.[1][2] Like other vat dyes, it is insoluble in
water in its original pigment form and requires a chemical reduction process, known as
"vatting," to be converted into a water-soluble "leuco” form.[3][4] This soluble state has an
affinity for textile fibers, allowing for absorption. Subsequent oxidation locks the insoluble
pigment back within the fiber matrix, resulting in dyeings with excellent fastness properties.[3]

[5]
2. Principle of Vat Dyeing

The application of Vat Yellow 4 hinges on a reversible reduction-oxidation reaction. The core
process involves:

» Vatting (Reduction): The insoluble keto form of the dye is treated with a reducing agent,
typically sodium hydrosulfite (Na2S204), in an alkaline medium (caustic soda, NaOH). This
converts the dye into its water-soluble sodium salt, or "leuco” form.[4][6]

e Absorption: The textile substrate is immersed in the leuco dye solution, where the soluble
dye molecules penetrate and diffuse into the fiber structure.[7]

o Oxidation: The fabric is removed from the dyebath and the leuco dye is converted back to its
original insoluble pigment form through exposure to air (airing) or by using chemical oxidizing
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agents like hydrogen peroxide or sodium perborate.[3] This traps the dye molecules inside
the fiber, leading to high fastness.

e Soaping: A final washing step at a high temperature with a detergent is crucial to remove
unfixed dye particles from the surface and to develop the true shade and fastness properties
by stabilizing the dye crystals.[7][8]

3. Applications

Vat Yellow 4 is primarily used for dyeing and printing on various textile fibers. Its applications
include:

o Cellulosic Fibers: It is extensively used for cotton, linen, and viscose rayon, where high
fastness to washing, light, and chlorine is required, such as for workwear, uniforms, and
home textiles.[9][10][11]

e Other Fibers: It can also be used for dyeing silk and nylon fabrics.[1][12]
e Printing: The dye is suitable for discharge printing on cotton.[1]

e Blends: It can be applied to polyester/cotton blended fabrics.[12]

Quantitative Data Summary

Table 1. Chemical and Physical Properties of C.I. Vat Yellow 4
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Property Value Reference
C.l. Name Vat Yellow 4 [1]

CAS Number 128-66-5 [1][13]
Molecular Formula C24H1202 [1][12][13]
Molecular Weight 332.35 g/mol [1][13]
Chemical Class Anthraquinone [9][10]
Physical Form Yellow-brown powder [1][12]

Insoluble in water; Soluble in
N nitrobenzene, xylene. Slightly
Solubility _ [1][12][14]
soluble in acetone, ethanol,

benzene, chloroform, toluene.

Stable. Combustible.
Stability Incompatible with strong [12][13]

oxidizing agents.

Table 2: Fastness Properties of C.I. Vat Yellow 4 on Cotton (ISO Standards)

Fastness Test Fading Staining
Light Fastness 5-6 -
Soaping 3-4 4
Mercerized 5 -

Ironing 4-5 4-5
Chlorine Bleach 4-5 -

Oxygen Bleach 4-5 -

Source: Compiled from World
dye variety[1]. Note: Fastness
ratings are on a scale of 1 to 5,

where 5 is the highest.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


http://www.worlddyevariety.com/vat-dyes/vat-yellow-4.html
http://www.worlddyevariety.com/vat-dyes/vat-yellow-4.html
https://www.chemsrc.com/en/cas/128-66-5_26788.html
http://www.worlddyevariety.com/vat-dyes/vat-yellow-4.html
https://www.chembk.com/en/chem/Vat%20Yellow%204
https://www.chemsrc.com/en/cas/128-66-5_26788.html
http://www.worlddyevariety.com/vat-dyes/vat-yellow-4.html
https://www.chemsrc.com/en/cas/128-66-5_26788.html
https://www.ncbi.nlm.nih.gov/books/NBK519232/
https://www.medchemexpress.com/vat-yellow-4.html
http://www.worlddyevariety.com/vat-dyes/vat-yellow-4.html
https://www.chembk.com/en/chem/Vat%20Yellow%204
http://www.worlddyevariety.com/vat-dyes/vat-yellow-4.html
https://www.chembk.com/en/chem/Vat%20Yellow%204
https://m.chemicalbook.com/ProductChemicalPropertiesCB0874915_EN.htm
https://www.chembk.com/en/chem/Vat%20Yellow%204
https://www.chemsrc.com/en/cas/128-66-5_26788.html
https://www.benchchem.com/product/b1669115?utm_src=pdf-body
http://www.worlddyevariety.com/vat-dyes/vat-yellow-4.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669115?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Visualized Chemistry and Workflows

Reduction Oxidation
Vat Yellow 4 \ (NaOH + Na2S204) o Leuco-Vat Dye Air or H202 Vat Yellow 4
(Insoluble Pigment - Keto Formy gl (Water-Soluble Sodium Salt) (Insoluble Pigment - Trapped in Fiber)

Chemical Transformation of Vat Yellow 4

Click to download full resolution via product page

Caption: The core chemical process of vat dyeing.
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1. Pre-wet Fabric

1. Pad Fabric with Dye Dispersion

2. Prepare Dyebath
(Auxiliaries, Dye, Alkali)

2. Pad with Reduction Chemicals
(NaOH + Na2S204)

3. Add Reducing Agent
(Vatting)

3. Steam Fixation

4. Dyeing Cycle (e.g., 102-105°C for 60s)

(45-60 min at 60°C)

5. Cold Rinse 4. Rinsing

6. Oxidation

Airi Chemical —
(Airing or Chemical) 5. Oxidation

6. Soaping at Boil

8. Soaping at Boil

7. Final Rinse & Dry

9. Final Rinse & Dry

Exhaust Dyeing Protocol Workflow Continuous Pad-Steam Protocol Workflow

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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